(5-Methyl-1,3,4-thiadiazol-2-yl)methanamine
Overview
Description
“(5-Methyl-1,3,4-thiadiazol-2-yl)methanamine” is a chemical compound with the CAS Number: 784131-72-2 . It has a molecular weight of 129.19 .
Molecular Structure Analysis
The molecular formula of “(5-Methyl-1,3,4-thiadiazol-2-yl)methanamine” is C4H7N3S . The InChI code is 1S/C4H7N3S/c1-3-6-7-4 (2-5)8-3/h2,5H2,1H3 . The Canonical SMILES is CC1=NN=C (S1)CN .Physical And Chemical Properties Analysis
“(5-Methyl-1,3,4-thiadiazol-2-yl)methanamine” has a molecular weight of 129.19 g/mol . It has a computed XLogP3-AA of -0.3, indicating its solubility in water and lipids . It has one hydrogen bond donor and four hydrogen bond acceptors . The compound has a rotatable bond count of 1 . Its exact mass and monoisotopic mass are 129.03606841 g/mol . The topological polar surface area is 80 Ų .Scientific Research Applications
Dyeing Performance of Thiadiazole Derivatives
(Malik et al., 2018) explored the synthesis of N4-(5-methyl-1,3,4-thiadiazol-2-yl)thiazole-2,4-diamine derivatives for potential use in dyeing. These compounds showed promising dyeing performance on nylon fabric, indicating their potential in textile applications.
Antimicrobial Activities
A study by (Barot et al., 2017) on 1,3,4-thiadiazole derivatives of benzimidazole highlighted their antimicrobial activities. These compounds displayed significant antibacterial and antifungal properties, demonstrating their potential in medical applications.
Antiproliferative and Antimicrobial Properties
In 2020, (Gür et al.) synthesized Schiff bases derived from 5-substituted-1,3,4-thiadiazole-2-amine and evaluated their biological activities. They found that some compounds had high DNA protective ability and strong antimicrobial activity, with potential applications in cancer therapy.
Molecular Aggregation Studies
(Matwijczuk et al., 2016) investigated the solvent effects on molecular aggregation in derivatives of 4-(5-methyl-1,3,4-thiadiazol-2-yl)benzene-1,3-diol. This study is crucial for understanding the interaction of these compounds with biological systems.
Safety And Hazards
properties
IUPAC Name |
(5-methyl-1,3,4-thiadiazol-2-yl)methanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H7N3S/c1-3-6-7-4(2-5)8-3/h2,5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BPPLZEYBPSFHTO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(S1)CN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H7N3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70469463 | |
Record name | (5-methyl-1,3,4-thiadiazol-2-yl)methanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70469463 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
129.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(5-Methyl-1,3,4-thiadiazol-2-yl)methanamine | |
CAS RN |
784131-72-2 | |
Record name | (5-methyl-1,3,4-thiadiazol-2-yl)methanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70469463 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (5-methyl-1,3,4-thiadiazol-2-yl)methanamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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